Cas no 1190392-09-6 (2-[6-Oxopyrimidin-1(6H)-yl]propanoic acid)

• Product Name: 2-[6-Oxopyrimidin-1(6H)-yl]propanoic acid
• CAS No: 1190392-09-6
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 2192003
• PubChem ID: 57907481
• Update Time: 2024-03-01

2-[6-Oxopyrimidin-1(6H)-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Oxopyrimidin-1(6h)-yl)propanoic acid
• QJUVFOHCEISRRU-UHFFFAOYSA-N
• 2-[6-oxopyrimidin-1(6H)-yl]propanoic acid
• 2-(6-oxo-1,6-dihydropyrimidin-1-yl)propanoic acid
• 2-[6-Oxopyrimidin-1(6H)-yl]propanoic acid

• Inchi： 1S/C7H8N2O3/c1-5(7(11)12)9-4-8-3-2-6(9)10/h2-5H,1H3,(H,11,12)
• InChI Key： QJUVFOHCEISRRU-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C=NC=CC1=O)=O

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives